Cas no 4558-63-8 (2-methylpropanecarbonyl isocyanate)

• Product Name: 2-methylpropanecarbonyl isocyanate
• CAS No: 4558-63-8
• Molecular Formula: C₅H₇NO₂
• Molecular Weight: 113.11458
• CID: 1517032
• PubChem ID: 12748637

2-methylpropanecarbonyl isocyanate Properties

Names and Identifiers

• Propanoyl isocyanate, 2-methyl-
• 2-methylpropanecarbonyl isocyanate
• SCHEMBL9157520
• 4558-63-8
• AKOS022299842
• EN300-114979
• NUJABUJBVBBCTR-UHFFFAOYSA-N
• isobutyryl isocyanate

• InChIKey： NUJABUJBVBBCTR-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7NO2/c1-4(2)5(8)6-3-7/h4H,1-2H3
• SMILES： CC(C)C(=O)N=C=O

Computed Properties

• Exact Mass: 113.04771
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.047678466g/mol
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates